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Compound of Interest

Compound Name: DAPK Substrate Peptide

Cat. No.: B12354112 Get Quote

Essential Safety and Handling Guide for DAPK
Substrate Peptide
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling DAPK Substrate Peptide. Adherence to these

protocols is essential for ensuring personal safety and maintaining the integrity of your

research.

Hazard Identification and Classification
The DAPK Substrate Peptide is classified with the following hazards according to the Globally

Harmonized System (GHS):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]
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A comprehensive approach to personal protection is critical to minimize exposure and prevent

contamination. The following PPE is recommended when handling DAPK Substrate Peptide.

[2][3]

PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes. Must meet ANSI

Z87.1 standards.[2][4]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[2]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance. Gloves

should be inspected before

use and changed immediately

after contact with the peptide.

[2][3]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[2][3]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[2]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[4]
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Operational Plan: Step-by-Step Handling
Procedures
Proper handling from receipt to disposal is vital for both safety and experimental success.

Receiving and Storage
Inspect: Upon receipt, inspect the packaging for any signs of damage.

Storage of Lyophilized Peptide: For long-term storage, keep the lyophilized peptide in a dry,

dark, and cool environment, with -20°C being the preferred temperature.[3] To prevent

moisture contamination, allow the vial to warm to room temperature in a desiccator before

opening.[3]

Storage of Reconstituted Peptide: Prepare aliquots to avoid repeated freeze-thaw cycles and

store at -20°C.[3]

Preparation of Solutions
Designated Area: Conduct all handling of the peptide in a designated, clean laboratory area.

[1]

Weighing: When handling the lyophilized powder, which can easily become airborne, use a

fume hood or biosafety cabinet to prevent inhalation.[1]

Solubilization: Use high-purity water or a buffer recommended for laboratory use when

reconstituting the peptide.[5]

Experimental Use
Avoid Cross-Contamination: Use fresh, sterile equipment for each peptide or experimental

step.[1]

Labeling: Clearly label all containers with the peptide name, concentration, and date of

preparation.[5]

Disposal Plan
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The disposal of DAPK Substrate Peptide and contaminated materials must comply with local,

state, and federal regulations. Never dispose of peptides in regular trash or down the drain.[1]

[6]

Waste Segregation
Solid Waste: Collect all materials that have come into contact with the peptide, such as

pipette tips, gloves, and empty vials, in a designated, clearly labeled, and leak-proof

hazardous waste container.[2]

Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and

clearly labeled container designated for chemical waste.[2] Do not mix with incompatible

waste streams.

Final Disposal
Institutional Protocols: Coordinate with your institution's Environmental Health and Safety

(EHS) department for the pickup and disposal of hazardous waste.[6]

Experimental Workflow and Safety Procedures
The following diagram outlines the key steps and decision points for the safe handling of DAPK
Substrate Peptide.
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DAPK Substrate Peptide Handling Workflow
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Caption: Workflow for handling DAPK Substrate Peptide from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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